Tert-butyl 3-chloropropanoate

• IUPAC Name: tert-butyl 3-chloropropanoate
• InChI: InChI=1S/C7H13ClO2/c1-7(2,3)10-6(9)4-5-8/h4-5H2,1-3H3
• InChI Key: PGULCJLBEJUCRO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCCl
• Molecular Formula: C7H13ClO2
• DSSTOX Substance ID: DTXSID80335206
• Molecular Weight: 164.63 g/mol
• CAS No.: 55710-80-0

Description

Tert-butyl 3-chloropropanoate is a useful research compound. Its molecular formula is C7H13ClO2 and its molecular weight is 164.63 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Biosynthesis Applications : Tert-butyl 3-chloropropanoate is instrumental in the biosynthesis of important intermediates. For instance, it is key in synthesizing tert-butyl (3R,5S)-6-chloro-3,5-dihydroxyhexanoate, an intermediate for atorvastatin and rosuvastatin. Innovations in biosynthesis involving this compound have enhanced yields and enantiomeric excesses, as demonstrated through studies involving the carbonyl reductase from Rhodosporidium toruloides (Liu et al., 2018). Similar findings have been reported in other studies focusing on the efficient synthesis of related compounds (Liu et al., 2017).

• Catalytic and Asymmetric Synthesis : In the field of catalysis and asymmetric synthesis, this compound plays a role in the creation of enantioenriched tert-butyl 3,3-diarylpropanoates. These compounds are valuable building blocks in chemistry, prepared via rhodium-catalyzed conjugate addition processes (Paquin et al., 2005).

• Formation and Degradation Studies : Research on the formation and degradation of chloro organic compounds has identified this compound as a reaction product. This finding is significant in understanding the environmental impact and behavior of such compounds (Cysewski et al., 2006).

• Application in Medicinal Chemistry : Although not directly related to this compound, studies involving tert-butyl compounds in medicinal chemistry reveal insights into the broader category of compounds to which it belongs. For instance, the evaluation of tert-butyl isosteres in drug analogues provides valuable information on physicochemical and pharmacokinetic properties (Westphal et al., 2015).

• Material Science and Polymer Chemistry Applications : In material science and polymer chemistry, this compound's derivatives have been used in the synthesis of novel silane coupling agents. These agents exhibit properties of both coupling agents and initiators, demonstrating the versatility of tert-butyl compounds in this field (Ma et al., 2016).

Safety and Hazards

Tert-butyl 3-chloropropanoate is associated with several hazard statements, including H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection.

Biochemical Analysis

Biochemical Properties

Tert-butyl 3-chloropropanoate plays a significant role in biochemical reactions, particularly in esterification and hydrolysis processes. It interacts with various enzymes, such as esterases and lipases, which catalyze the hydrolysis of the ester bond, resulting in the formation of tert-butyl alcohol and 3-chloropropanoic acid

Cellular Effects

This compound has been shown to influence various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It can modulate the activity of specific signaling pathways, such as the MAPK/ERK pathway, which is involved in cell proliferation and differentiation . Additionally, this compound can affect gene expression by altering the transcriptional activity of certain genes, leading to changes in cellular metabolism and function . These effects highlight the compound’s potential as a tool for studying cellular processes and developing therapeutic agents.

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with various biomolecules, including enzymes and proteins. The compound can bind to the active sites of enzymes, inhibiting or activating their activity . For example, this compound can inhibit the activity of esterases, leading to the accumulation of ester substrates and altering metabolic pathways . Additionally, the compound can modulate gene expression by interacting with transcription factors and other regulatory proteins, resulting in changes in cellular function and metabolism .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under normal laboratory conditions, but it can degrade over time, leading to the formation of degradation products that may have different biological activities . Long-term exposure to this compound can result in changes in cellular function, including alterations in gene expression and metabolic pathways

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular function and metabolism . At higher doses, this compound can exhibit toxic or adverse effects, including cell death and tissue damage . These dosage-dependent effects are crucial for determining the compound’s safety and efficacy in preclinical studies and potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, including ester hydrolysis and oxidation reactions. The compound can be hydrolyzed by esterases to form tert-butyl alcohol and 3-chloropropanoic acid . Additionally, this compound can undergo oxidation reactions catalyzed by cytochrome P450 enzymes, leading to the formation of hydroxylated metabolites

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. The compound can be taken up by cells through passive diffusion or active transport mechanisms . Once inside the cells, this compound can bind to specific proteins, affecting its localization and accumulation within different cellular compartments

Subcellular Localization

This compound can localize to specific subcellular compartments, including the cytoplasm, mitochondria, and endoplasmic reticulum . The compound’s subcellular localization can be influenced by various factors, such as targeting signals and post-translational modifications